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Compound of Interest

Compound Name: 1-Hydroxypentan-3-one

Cat. No.: B13458335 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of 1-Hydroxypentan-3-one. Adherence to these procedures is essential for

minimizing exposure risks and ensuring a safe laboratory environment for researchers,

scientists, and drug development professionals.

Chemical Identifier:

IUPAC Name: 1-hydroxypentan-3-one[1]

Molecular Formula: C₅H₁₀O₂[1]

CAS Number: 26574-26-5

Primary Hazards:

Flammable liquid and vapor.[1]

Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE)
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Proper selection and use of PPE are paramount to minimizing exposure risks. The required

level of protection depends on the specific handling task, concentration, and quantity of 1-
Hydroxypentan-3-one being used.
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PPE Category Recommended Equipment
Specifications and Usage
Notes

Eye and Face Protection

Tightly fitting safety goggles

with side-shields or a full-face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards. A

face shield is recommended

when there is a significant

splash hazard.

Hand Protection

Chemical-resistant gloves.

Butyl rubber or specialized

ketone-resistant gloves (e.g.,

those with a PVA coating) are

recommended for prolonged

contact.

Nitrile gloves may be suitable

for incidental splash protection

but should be changed

immediately upon

contamination. Always inspect

gloves for degradation or

punctures before use. No

specific breakthrough time

data is available for 1-

Hydroxypentan-3-one;

selection should be based on

resistance to similar ketones

like MEK and acetone.[2][3][4]

Body Protection

Flame-retardant and

chemically impervious lab coat

or apron.

Clothing should be fully

buttoned. For larger quantities

or procedures with a higher

risk of splashes, disposable

coveralls should be worn over

the lab coat. Full-length pants

and closed-toe shoes are

mandatory.[5][6]

Respiratory Protection Use in a well-ventilated area,

preferably a certified chemical

fume hood.

If a fume hood is not available

or if exposure limits are likely

to be exceeded, a NIOSH-

approved respirator with an

organic vapor cartridge is

required. For emergencies or

high concentrations, a self-
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contained breathing apparatus

(SCBA) may be necessary.

Occupational Exposure Limits (OELs): There are no established Permissible Exposure Limits

(PEL) from OSHA or Recommended Exposure Limits (REL) from NIOSH specifically for 1-
Hydroxypentan-3-one. As a reference, the OELs for the structurally similar compound 2-

Pentanone are:

OSHA PEL: 200 ppm (700 mg/m³) as an 8-hour Time-Weighted Average (TWA).

NIOSH REL: 150 ppm (530 mg/m³) as a 10-hour TWA.

ACGIH TLV: 200 ppm TWA, 250 ppm STEL.[7][8]

Operational Plan: Step-by-Step Handling Procedure
This protocol outlines the safe handling of 1-Hydroxypentan-3-one from preparation to

experimental use.

Pre-Operational Checks:

Ventilation: Ensure the chemical fume hood is operational and certified.

PPE Inspection: Inspect all PPE for damage or contamination. Don fresh, appropriate

gloves.

Emergency Equipment: Confirm that a safety shower, eyewash station, and a Class B fire

extinguisher are accessible and unobstructed.

Spill Kit: Have a spill kit rated for flammable liquids readily available.

Chemical Handling:

Work Area: Conduct all work with 1-Hydroxypentan-3-one inside a certified chemical

fume hood.[6][9]
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Grounding: For transfers between metal containers, especially for volumes greater than

five gallons, containers must be electrically bonded and grounded to prevent static

discharge.[9][10]

Tools: Use non-sparking tools for all operations.[10]

Dispensing: Dispense the chemical slowly and carefully to avoid splashing. Keep

containers tightly closed when not in use.[5]

Heating: Avoid heating the chemical near open flames, sparks, or other ignition sources.[6]

[9] Use a heating mantle or water bath with temperature control.

Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent

and then soap and water.

PPE Removal: Remove gloves and any contaminated PPE using the proper technique to

avoid skin contact. Dispose of them as hazardous waste.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan: Step-by-Step Waste Management
Proper disposal is crucial to prevent environmental contamination and ensure regulatory

compliance.

Waste Collection:

Collect all 1-Hydroxypentan-3-one waste, including contaminated materials (e.g., pipette

tips, paper towels), in a designated and clearly labeled hazardous waste container.[11][12]

The container must be made of a material compatible with ketones and have a secure,

tight-fitting lid. The original container is often a good choice.[11]

Do not mix ketone waste with incompatible chemicals. Check the Safety Data Sheet

(SDS) for specific incompatibilities.
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Waste Storage:

Store the hazardous waste container in a designated satellite accumulation area, which

should be a cool, dry, and well-ventilated location, such as a flammable storage cabinet.[5]

[13]

The container must be kept closed except when adding waste.[13]

Ensure the waste container is properly labeled with "Hazardous Waste," the full chemical

name, and the associated hazards (e.g., Flammable, Irritant).[13]

Waste Disposal:

Do not dispose of 1-Hydroxypentan-3-one down the drain or by evaporation.[11][12]

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

[11]

Contaminated PPE should also be disposed of as hazardous waste.[12]

Visual Workflow for PPE Selection
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Start: Handling
1-Hydroxypentan-3-one
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- Quantity
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Organic Vapor Cartridge

No
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Yes

Yes No
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Low Splash Risk
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High Splash Risk
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Contact Only?
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(Change Immediately

if Contaminated)

Yes

Wear Butyl Rubber or
Ketone-Resistant Gloves

No

Wear Flame-Retardant
Lab Coat, Full Pants,

and Closed-Toe Shoes

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1-Hydroxypentan-3-one.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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